4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid

• IUPAC Name: 5-ethoxycarbonyl-1H-imidazole-4-carboxylic acid
• InChI: InChI=1S/C7H8N2O4/c1-2-13-7(12)5-4(6(10)11)8-3-9-5/h3H,2H2,1H3,(H,8,9)(H,10,11)
• InChI Key: MHQKPUKRHPFJAB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=CN1)C(=O)O
• Molecular Formula: C7H8N2O4
• Molecular Weight: 184.15 g/mol

Description

4-(Ethoxycarbonyl)-1H-imidazole-5-carboxylic acid (ECIC) is a type of organic acid that has been studied for its potential applications in scientific research and laboratory experiments. ECIC is an important building block for the synthesis of various biologically active compounds, such as drugs, and has been used in the synthesis of a wide variety of compounds. It is also used as a catalyst in organic synthesis, and has been studied for its potential applications in biochemistry, physiology, and drug discovery.

Scientific Research Applications

4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid has been studied for its potential applications in scientific research and laboratory experiments. It has been used in the synthesis of a wide variety of compounds, including drugs, and has been studied for its potential applications in biochemistry, physiology, and drug discovery. In addition, 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid has been used as a catalyst in organic synthesis, and has been studied for its potential applications in the synthesis of various biologically active compounds.

Mechanism of Action

The mechanism of action of 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid is not fully understood. However, it is known that 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid is a proton donor and can act as a catalyst in organic reactions. Additionally, 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid is believed to act as a nucleophile, reacting with electrophiles to form new bonds. This reaction is believed to be catalyzed by the presence of an acid catalyst, such as p-toluenesulfonic acid (PTS).
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid have not been extensively studied. However, it is known that 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid can act as a proton donor and can be used as a catalyst in organic synthesis. Additionally, 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid has been studied for its potential applications in biochemistry, physiology, and drug discovery.

Advantages and Limitations for Lab Experiments

The advantages of using 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid in laboratory experiments include its high efficiency and yields, and its ability to act as a catalyst in organic synthesis. Additionally, 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid is relatively inexpensive and easy to obtain. However, there are some limitations to using 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid in laboratory experiments. 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid is highly reactive and can potentially cause unwanted side reactions. Additionally, 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid is sensitive to moisture, light, and oxygen, and must be stored in an airtight container in a cool, dry place.

Future Directions

The potential future directions for 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid include further research into its potential applications in biochemistry, physiology, and drug discovery. Additionally, further research into the mechanism of action of 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid and its potential side effects may be beneficial. Finally, further research into the synthesis of 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid and its use as a catalyst in organic synthesis could lead to new and improved synthetic methods.

Synthesis Methods

4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid can be synthesized from ethyl imidazole-5-carboxylate (EIC) by reaction with ethyl chloroformate. The reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid (PTS), and proceeds in a two-step process. In the first step, the ethyl chloroformate reacts with EIC to form an intermediate, ethyl imidazole-5-carboxylic acid (EICA). In the second step, the EICA is then further reacted with ethyl chloroformate to form 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid. The reaction is highly efficient and yields high yields of 4-(Ethoxycarbonyl)-1h-imidazole-5-carboxylic acid.